Cas no 4521-33-9 (5-nitrothiophene-2-carbaldehyde)

• Product Name: 5-nitrothiophene-2-carbaldehyde
• CAS No: 4521-33-9
• MF: C₅H₃NO₃S
• MW: 157.147219896317
• MDL: MFCD00005433
• CID: 45135
• PubChem ID: 78281
• Update Time: 2025-04-18

5-nitrothiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Nitrothiophene-2-carboxaldehyde
• 5-NITRO-2-THIOPHENECARBALDEHYDE
• 5-nitrothiophene-2-carbaldehyde
• 5-Nitro-2-thiophenecarboxaldehyde
• 5-Nitro-thiophene-2-carbaldehyde
• 2-Thiophenecarboxaldehyde, 5-nitro-
• 5-nitrothiophene-2-aldehyde
• Thiophenecarboxaldehyde, 5-nitro-
• CHTSWZNXEKOLPM-UHFFFAOYSA-N
• NSC168226
• PubChem15668
• 5-nitrothiophen aldehyde
• 5-nitro-2-formyl-thiophene
• 5-nitro-2-thiophene-aldehyde
• KSC497O1F
• BIDD:GT0109
• MFCD00005433
• F2135-0614
• AM20100154
• CHEMBL4870182
• NSC 168226
• AS-18368
• SY003990
• 4521-33-9
• NSC-168226
• 5-Nitro 2-thiophenecarboxaldehyde
• DTXSID00196437
• 5-nitro-2-thiopenecarboxaidehyde
• 2-Nitrothiophen-5-carboxaldehyde
• W-106159
• SCHEMBL99040
• PB23150
• 5-nitro-thiophene-2-carboxaldehyde
• EN300-98142
• NB6CXG7SPH
• BRD-K30372705-001-01-8
• A826743
• 5-Nitro-2-formylthiophene
• 2-Thiophenecarboxaldehyde, 5-nitro
• BCP26106
• EINECS 224-850-9
• AC-3137
• FT-0620724
• Z1255485293
• NS00031501
• AKOS000282485
• LT0046
• CS-W013285
• UNII-NB6CXG7SPH
• 5-Nitro-2-thiophenecarboxaldehyde, 98%
• 2-formyl-5-nitrothiophene
• STK023185
• DB-051280

• MDL： MFCD00005433
• Inchi： 1S/C5H3NO3S/c7-3-4-1-2-5(10-4)6(8)9/h1-3H
• InChI Key： CHTSWZNXEKOLPM-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC=C1[N+](=O)[O-]
• BRN： 120540

Computed Properties

• Exact Mass: 156.98300
• Monoisotopic Mass: 156.983
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6
• Topological Polar Surface Area: 91.1

Experimental Properties

• Color/Form: Yellow solid
• Density: 1.534
• Melting Point: 75-77 °C (lit.)
• Boiling Point: 297.2°C at 760 mmHg
• Flash Point: 133.5℃
• Refractive Index: 1.662
• Solubility: acetone: soluble1%, clear, yellow
• Water Partition Coefficient: Insoluble in water.
• PSA: 91.13000
• LogP: 1.99200
• Solubility: Uncertain
• Sensitiveness: Air Sensitive

5-nitrothiophene-2-carbaldehyde Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Safety Term：S22;S24/25
• Risk Phrases：R36/37/38
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Nitrothiophenes 2-nitrothiophenes